Cas no 2172598-64-8 (2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172598-64-8
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5825509
• PubChem ID: 165599614
• Update Time: 2025-10-20

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1597993
• 2172598-64-8

• Inchi： 1S/C10H20N4O/c1-3-10-9(5-6-11)12-13-14(10)7-8-15-4-2/h3-8,11H2,1-2H3
• InChI Key： GVULIVUEKQOYFJ-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(CC)=C(CCN)N=N1

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine

Research Brief on 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172598-64-8)

The compound 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172598-64-8) has recently emerged as a subject of interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and ethoxyethyl side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for drug development.

A key area of research has been the synthesis and structural characterization of 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate its three-dimensional structure and confirm its purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it remains intact in various pH environments, making it a viable candidate for oral administration.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings position the compound as a potential lead for the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to disrupt protein-protein interactions critical for cell signaling. Molecular docking studies suggest that 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine binds to specific hydrophobic pockets on target proteins, thereby interfering with their function. This property has sparked interest in its application as a therapeutic agent for diseases driven by aberrant signaling pathways, such as cancer and autoimmune disorders.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies have highlighted issues related to its bioavailability and metabolic stability. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its absorption and distribution in vivo. These efforts are crucial for advancing the compound toward preclinical and clinical development.

In conclusion, 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172598-64-8) represents a promising scaffold for drug discovery, with demonstrated potential in modulating key biological targets. Ongoing research aims to address its pharmacokinetic limitations and further elucidate its therapeutic applications. As the field progresses, this compound may pave the way for the development of novel treatments for inflammation, cancer, and other complex diseases.